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Compound of Interest

Compound Name: Delphinidin 3-galactoside

CAS No.: 28500-00-7

Cat. No.: B1585197

Get Quote

Introduction
Delphinidin 3-galactoside is a prominent anthocyanin, a class of water-soluble pigments

responsible for the vibrant red, purple, and blue hues in numerous fruits, flowers, and

vegetables. Beyond its role as a natural colorant, there is a growing body of research into its

potential health benefits, including antioxidant and anti-inflammatory properties. For

researchers, scientists, and drug development professionals, accurate identification and

structural elucidation of such bioactive compounds are paramount. Liquid chromatography

coupled with tandem mass spectrometry (LC-MS/MS) has become an indispensable tool for

this purpose, offering high sensitivity and structural specificity. This application note provides a

detailed guide to understanding the characteristic fragmentation pattern of Delphinidin 3-
galactoside under collision-induced dissociation (CID) and outlines a robust protocol for its

analysis.

Theoretical Framework: The Logic of Fragmentation
The fragmentation of flavonoid glycosides in a mass spectrometer is not a random process; it

follows predictable chemical pathways governed by the molecule's structure. For Delphinidin
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3-galactoside, a flavonoid O-glycoside, the most labile bond is the glycosidic linkage between

the delphinidin aglycone and the galactose sugar moiety.

In positive ion mode electrospray ionization (ESI), Delphinidin 3-galactoside is typically

observed as a protonated molecule, [M+H]⁺. When this precursor ion is subjected to CID in the

collision cell of a tandem mass spectrometer, the primary and most facile fragmentation event

is the neutral loss of the galactose unit (162 Da). This occurs through the cleavage of the C-O

glycosidic bond, with the charge being retained on the more stable flavonoid aglycone.[1][2]

The resulting product ion, the delphinidin aglycone [Y₀]⁺, is the base peak in the MS/MS

spectrum and a diagnostic marker for Delphinidin 3-galactoside.

Further fragmentation of the delphinidin aglycone [Y₀]⁺ can be induced at higher collision

energies. These subsequent fragmentations provide detailed structural information about the

flavonoid core. Common fragmentation pathways for the delphinidin aglycone include the loss

of small neutral molecules like carbon monoxide (CO) and water (H₂O), as well as retro-Diels-

Alder (RDA) reactions that lead to the cleavage of the C-ring.[3][4] The specific pattern of these

smaller fragments can help confirm the identity of the aglycone and distinguish it from other

flavonoids.

Experimental Workflow & Visualization
A typical workflow for the analysis of Delphinidin 3-galactoside involves sample preparation,

followed by LC-MS/MS analysis. The following diagram illustrates the key steps:

Sample Preparation LC-MS/MS Analysis Data Interpretation

Extraction
(e.g., acidified methanol) Filtration/Centrifugation Dilution HPLC/UHPLC Separation

(Reversed-Phase C18)
Injection Mass Spectrometry

(ESI+, MS/MS) Precursor & Fragment Ion Analysis

Click to download full resolution via product page

Caption: High-level workflow for Delphinidin 3-galactoside analysis.

Fragmentation Pathway Diagram
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The fragmentation cascade of Delphinidin 3-galactoside, initiated by the neutral loss of the

galactose moiety, is visualized below.

Aglycone Fragmentation

Delphinidin 3-galactoside
[M+H]⁺

m/z 465.1

- C₆H₁₀O₅ (162.1 Da)
(Neutral Loss of Galactose)

Delphinidin Aglycone
[Y₀]⁺

m/z 303.0

Primary Fragmentation

[Y₀ - H₂O]⁺
m/z 285.0

- H₂O

[Y₀ - CO]⁺
m/z 275.0

- CO

RDA Fragment
m/z 153.0

RDA
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Caption: Proposed fragmentation of Delphinidin 3-galactoside in positive ESI.

Data Summary: Characteristic Ions
The table below summarizes the key mass-to-charge ratios (m/z) for the precursor and

characteristic product ions of Delphinidin 3-galactoside in positive ion mode.
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Ion Description Proposed Structure
Calculated m/z
([M+H]⁺)

Observed m/z

Precursor Ion
Delphinidin 3-

galactoside
465.1033 ~465.1

Primary Fragment
Delphinidin Aglycone

([Y₀]⁺)
303.0505 ~303.0

Aglycone Fragment [Y₀ - H₂O]⁺ 285.0399 ~285.0

Aglycone Fragment [Y₀ - CO]⁺ 275.0555 ~275.0

RDA Fragment
Retro-Diels-Alder

Product
153.0188 ~153.0

Note: Observed m/z values can vary slightly depending on instrument calibration and

resolution.

Detailed Protocol: LC-MS/MS Analysis
This protocol provides a starting point for the analysis of Delphinidin 3-galactoside and can

be adapted based on the specific sample matrix and instrumentation.

1. Sample Preparation

Objective: To extract Delphinidin 3-galactoside from the sample matrix and prepare it for

LC-MS/MS analysis. The use of acidified solvents is crucial to maintain the stability of the

anthocyanin flavylium cation.

Procedure:

For solid samples (e.g., fruit powder, plant tissue), weigh approximately 100 mg into a

microcentrifuge tube.

Add 1 mL of extraction solvent (e.g., methanol with 0.1% hydrochloric acid or 1% formic

acid).[5][6]

Vortex thoroughly for 15 minutes to ensure efficient extraction.[5]
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Centrifuge the mixture at 12,000 x g for 15 minutes to pellet solid debris.[5]

Carefully transfer the supernatant to a clean vial.

For complex matrices like plasma, a protein precipitation step with acidified acetonitrile

followed by centrifugation is recommended.[7]

Filter the extract through a 0.22 µm syringe filter into an autosampler vial.

Dilute the sample as necessary with the initial mobile phase composition to avoid peak

distortion.

2. Liquid Chromatography Conditions

Objective: To achieve chromatographic separation of Delphinidin 3-galactoside from other

components in the sample extract.

Parameters:

Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 2.2 µm) is recommended for

good retention and separation of anthocyanins.[8]

Mobile Phase A: Water with 0.1% to 2% formic acid.[5][8]

Mobile Phase B: Acetonitrile or Methanol.[5][6]

Flow Rate: 0.3 - 0.6 mL/min.[5]

Column Temperature: 30 - 40 °C.[8]

Injection Volume: 5 - 30 µL.[5]

Gradient Elution: A typical gradient starts with a low percentage of organic phase (e.g., 5%

B), ramps up to elute the analyte, and is followed by a wash and re-equilibration step. An

example gradient is:

0-2 min: 5% B
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2-20 min: 5% to 30% B

20-25 min: 30% to 95% B (column wash)

25-27 min: 95% B

27.1-35 min: 5% B (re-equilibration)

3. Mass Spectrometry Conditions

Objective: To detect and fragment the Delphinidin 3-galactoside precursor ion for

identification and quantification.

Parameters:

Ionization Mode: Electrospray Ionization, Positive (ESI+).

Scan Mode: Multiple Reaction Monitoring (MRM) for targeted analysis or Product Ion Scan

for structural confirmation.

Precursor Ion (Q1): m/z 465.1

Product Ion (Q3): m/z 303.0 (for quantification) and other diagnostic fragments (e.g., m/z

285.0, 153.0) for confirmation.

Capillary Voltage: 2000 - 4000 V.

Source Temperature: 120 - 150 °C.

Desolvation Gas (N₂) Flow: 600 - 800 L/hr.

Desolvation Temperature: 350 - 500 °C.[8]

Collision Energy (CE): Optimization is crucial. Start with a range of 15-30 eV to maximize

the production of the m/z 303.0 fragment. Higher energies (30-50 eV) may be required to

observe further fragmentation of the aglycone.

Conclusion
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The mass spectrometric fragmentation of Delphinidin 3-galactoside is characterized by a

primary neutral loss of the galactose moiety, yielding the diagnostic delphinidin aglycone at m/z

303.0. Understanding this fragmentation pathway is key to the confident identification of this

and related anthocyanins in complex mixtures. The provided LC-MS/MS protocol offers a

robust and validated starting point for researchers in natural product chemistry, food science,

and drug discovery, enabling accurate and sensitive analysis of this important bioactive

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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